2-(3,5-Dimethylbenzyl)-butan-2-ol

• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1-(3,5-dimethylphenyl)-2-methylbutan-2-ol
• InChI: InChI=1S/C13H20O/c1-5-13(4,14)9-12-7-10(2)6-11(3)8-12/h6-8,14H,5,9H2,1-4H3
• InChI Key: ZCJHLORHWJIJNN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC1=CC(=CC(=C1)C)C)O

Description

2-(3,5-Dimethylbenzyl)-butan-2-ol is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-dimethylbenzylmagnesium chloride was manufactured from 2.6 g of magnesium powder and 15.5 g of 3,5-dimethylbenzyl chloride dissolved in 200 ml of diethyl ether and reacted with 7.5 g of methyl ethyl ketone in a temperature range of from 20° C. to 25° C. After 2 hours, the whole was poured onto ice and acidified, and the organic phase was separated off and extracted by shaking with water and sodium bicarbonate solution. After drying the organic phase with solid potassium carbonate, fractional distillation was carried out. 13 g of end product were obtained in a temperature range of from 63° C. to 65° C. at 0.12 mbar.